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Compound of Interest

2-Amino-4-methylpent-4-enoic
Compound Name:

acid
CAS No.: 3566-52-7
Cat. No.: B1267920

Get Quote

Executive Summary & Structural Framework

2-Amino-4-methylpent-4-enoic acid (CAS: 3566-52-7 for racemic; 87392-13-0 for S-isomer)
IS a non-proteinogenic amino acid structurally analogous to Leucine. It features a terminal
alkene and a methyl group at the

-position, creating a steric and electronic profile distinct from its saturated counterpart.

In drug development, this molecule is a critical "warhead" precursor and a conformational
probe. It serves as a key intermediate in the synthesis of proteasome inhibitors (e.g.,
Eponemycin analogs) and is used in peptidomimetics to introduce rigidity or reactive handles
for "click” chemistry or metathesis.

Structural Connectivity

The molecule consists of a glycine backbone substituted at the

-carbon with a 2-methylallyl (isobutenyl) group.
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IUPAC Name: 2-Amino-4-methylpent-4-enoic acid Synonyms: 4,5-Dehydroleucine;

-Methallylglycine; 2-Amino-4-methyl-4-pentenoic acid.[1] Molecular Formula:

d-Terminal Alkene

Double Bond (=CH2)

Molecular Weight: 129.16 g/mol [1][2]
a-Carbon B-Methylene y-Carbon

Amino Group
(NH2)
__» (Chiral Center) (CH2) (Quaternary C=C)
Carboxylic Acid y-Methyl
(COOH) (CH3)

Figure 1: Structural Connectivity of 2-Amino-4-methylpent-4-enoic acid

Click to download full resolution via product page

Spectroscopic Characterization

The following data represents the consensus spectroscopic signature for the free zwitterionic
amino acid in Deuterium Oxide (

) and its protected derivatives in Chloroform-d (
).

Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is characterized by the distinct vinyl protons (singlets) and the
-methyl group.

Table 1: Representative
H NMR Data (

, 400 MHz)

Note: Chemical shifts (
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) are referenced to internal TSP or residual solvent peaks.

Coupling
Multiplicit Integratio ( Structural
(ppm) y n Insight
)

Position Group

Terminal

4.88 Singlet (br)  1H vinyl proton
. inglet (br -
(C-5) g (trans to

Me)

Terminal
4.79 Singlet (br)  1H - vinyl proton
(cis to Me)

(C-5)

-proton;

3.75 dd 1H shift

(C-2) Hz
depends

on pD

Diastereoto

pic
2.55 Multiplet 2H -
(C-3) P methylene

protons

Allylic
1.76 Singlet 3H - methyl
group

-Me

Table 2: Representative
C NMR Data (

, 100 MHz)

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Carbon Type Assignment Notes

(ppm)
Carbonyl carbon
C-1 Carboxyl 174.5
(COOH/CO0-)
hybridized
C-14 Quaternary 141.8
-carbon
Terminal alkene
c-5 Methylene 115.2 carbon (
)
C-2 Methine 54.1 _carbon
C-3 Methylene 39.8 _carbon
Me Methyl 215 Allylic methyl group

Mass Spectrometry (MS)

« lonization Mode: ESI (+)
e Molecular lon

: Calculated: 130.0868 m/z; Observed: 130.1 m/z.

e Fragmentation: Loss of

(17 Da) and

(45 Da) are common. The allylic carbocation fragment is stable, often leading to a distinct
peak at m/z ~84 (loss of glycine moiety).

Infrared Spectroscopy (IR)

e N-H Stretch: 3400-3000

(Broad, ammonium band in solid state).
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e C=0 Stretch: 1590-1610
(Carboxylate antisymmetric stretch).
e C=C Stretch: 1645-1655

(Weak to medium; characteristic of terminal alkene).

Experimental Protocols
Sample Preparation for NMR Analysis

To ensure high-fidelity data and prevent aggregation or pH-induced shifting:
e Solvent Choice: Use Deuterium Oxide (
, 99.9% D) for the free amino acid. Use

only for N-protected/Esterified derivatives (e.g., N-Boc-4,5-dehydroleucine methyl ester).

e pH Adjustment:
o For Zwitterionic form: Dissolve ~10 mg in 0.6 mL

. No adjustment needed (pH ~6).

o For Anionic form: Add 1-2 drops of
(shifts
-proton upfield).

o For Cationic form: Add 1-2 drops of

(shifts

-proton downfield).

o Reference: Use internal TSP (trimethylsilylpropanoic acid) at 0.00 ppm rather than TMS, as
TMS is insoluble in water.
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Synthesis & Isolation Workflow

The following workflow describes the chemoenzymatic or chemical synthesis route often used
to access this moiety for peptide synthesis [1, 2].

Precursor:
N-Boc-Glycine Ester
or Methallyl Chloride

Step 1: Alkylation
(Base: LIHMDS/NaH, -78°C)

Intermediate:
N-Boc-4,5-dehydroleucine ester

Step 3: Hydrolysis/Deprotection
(LiOH then TFA)

Purification:
lon-Exchange Chromatography
(Dowex 50W)

Quality Control:
1H NMR (D20)
Check for racemization

Figure 2: Synthetic Workflow for Isolation of 4,5-Dehydroleucine

Click to download full resolution via product page

Quality Control & Impurity Profiling

When sourcing or synthesizing 2-Amino-4-methylpent-4-enoic acid, researchers must
validate the material against specific impurities.
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Distinguishing from Isomers

This molecule is an isomer of Cyclopropylalanines (e.g., Hypoglycin A precursors) and

Isoleucine analogs.

 Differentiation: The key differentiator is the Vinyl Region (4.7—4.9 ppm).
o Leucine:[1] No peaks > 4.0 ppm.
o Hypoglycin A: Cyclopropyl protons appear high field (0.3—0.8 ppm).

o 4,5-Dehydroleucine:[1][3][4][5] Distinct singlets at 4.7—4.9 ppm.

Stereochemical Purity
e Chiral HPLC: Use a Crownpak CR(+) or Chirobiotic T column.

» Mobile Phase:
(pH 1.5) or Methanol/Water gradients.
e Optical Rotation:

values are typically negative for the (S)-enantiomer in water, but magnitude varies by
concentration and pH. Comparative analysis with a standard is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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